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Compound of Interest

Compound Name: Tubulin inhibitor 8

Cat. No.: B11931373

Audience: This document is intended for researchers, scientists, and drug development
professionals working in cell biology, oncology, and pharmacology.

Introduction: Tubulin inhibitor 8 is a potent small molecule that functions by inhibiting tubulin
polymerization, a critical process for microtubule formation and cell division.[1][2][3] This
disruption of the microtubule network leads to cell cycle arrest in the G2/M phase, ultimately
inducing apoptosis in cancer cells.[3][4] Accurate and consistent preparation of stock solutions
Is paramount for obtaining reproducible results in downstream cellular and biochemical assays.
This document provides a detailed protocol for the solubilization and storage of Tubulin
inhibitor 8 in Dimethyl Sulfoxide (DMSO).

Physicochemical Properties and Storage

Proper handling and storage are crucial for maintaining the stability and activity of Tubulin
inhibitor 8. The key properties and recommended storage conditions are summarized below.

Table 1: Physicochemical Properties of Tubulin Inhibitor 8

Property Value Reference
Molecular Formula C21H14N203 [11[5][6]
Molecular Weight 342.35 g/mol [11[2][6]
CAS Number 1309925-39-0 [21[5]
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| Solubility in DMSO | 3.42 mg/mL (approx. 10 mM) |[1] |

Table 2: Storage and Stability Recommendations

Storage

Form Shelf Life Reference
Temperature

Solid Powder -20°C Up to 3 years [1][2]

DMSO Stock Solution -80°C 6 months to 1 year [11121071

| DMSO Stock Solution | -20°C | Up to 1 month |[7] |

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mM stock solution of Tubulin inhibitor 8 in
DMSO. Calculations can be adjusted based on the desired final concentration.

Materials and Equipment:

e Tubulin inhibitor 8 (solid powder)

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
e Analytical balance

 Sterile microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Sonicator (optional, but recommended)[1]

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Safety Precautions:
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e Always handle Tubulin inhibitor 8 and DMSO in a well-ventilated area or a chemical fume
hood.

o Wear appropriate PPE to avoid skin and eye contact.

o Consult the Safety Data Sheet (SDS) for Tubulin inhibitor 8 and DMSO before handling.

Step-by-Step Procedure:

e Pre-Equilibration: Allow the vial of Tubulin inhibitor 8 powder to warm to room temperature
before opening to prevent condensation of moisture.

» Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the
desired amount of Tubulin inhibitor 8 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 3.42 mg of the compound.

e Calculation of DMSO Volume: Use the following formula to calculate the required volume of
DMSO:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example for 1 mg of Tubulin inhibitor 8 to make a 10 mM stock: Volume (uL) = (0.001 g/
(0.010 mol/L * 342.35 g/mol )) * 1,000,000 pL/L =292.1 uL

o Dissolution: Add the calculated volume of high-purity DMSO to the microcentrifuge tube
containing the powder.

e Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

e Sonication (Recommended): If the compound does not fully dissolve after vortexing, sonicate
the solution in a water bath for 5-10 minutes until the solution is clear.[1][8]

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Storage: Label the aliquots clearly with the compound name, concentration, and date of
preparation. Store the aliquots at -80°C for long-term stability.[1][2][7]
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Table 3: Example Reconstitution Volumes for a 10 mM Stock Solution

Mass of Tubulin Inhibitor 8 Volume of DMSO to Add Final Concentration
1 mg 292.1 L 10 mM
5mg 1.46 mL 10 mM

| 10 mg | 2.92 mL | 10 mM |

Visualized Workflows and Pathways
Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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